Cas no 1521165-48-9 (4-(Bromomethyl)-3,4-dimethylheptane)

• Product Name: 4-(Bromomethyl)-3,4-dimethylheptane
• CAS No: 1521165-48-9
• MF: C₁₀H₂₁Br
• MW: 221.17774271965
• CID: 5282641
• Update Time: 2025-10-29

4-(Bromomethyl)-3,4-dimethylheptane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3,4-dimethylheptane
• 4-(Bromomethyl)-3,4-dimethylheptane

• Inchi： 1S/C10H21Br/c1-5-7-10(4,8-11)9(3)6-2/h9H,5-8H2,1-4H3
• InChI Key： JGFWGPZPCPZSKY-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCC)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 101
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 4-(Bromomethyl)-3,4-dimethylheptane

Comprehensive Analysis of 4-(Bromomethyl)-3,4-dimethylheptane (CAS No. 1521165-48-9): Properties, Applications, and Industry Trends

In the realm of specialty chemicals, 4-(Bromomethyl)-3,4-dimethylheptane (CAS No. 1521165-48-9) has garnered significant attention due to its unique structural properties and versatile applications. This branched-chain alkyl bromide compound is increasingly studied for its role in organic synthesis, particularly in the development of pharmaceutical intermediates and agrochemical formulations. With a molecular formula of C₁₀H₂₁Br, this compound’s bromomethyl functional group offers reactive sites for nucleophilic substitutions, making it valuable for cross-coupling reactions and polymer modifications.

The growing demand for high-purity alkyl bromides in material science aligns with trends in green chemistry and sustainable synthesis. Researchers are exploring 4-(Bromomethyl)-3,4-dimethylheptane as a potential building block for bio-based polymers, addressing concerns about fossil fuel dependency. Its compatibility with catalytic systems like palladium and nickel complexes further enhances its utility in fine chemical production. Recent patents highlight its use in liquid crystal materials and flame retardants, reflecting its adaptability to niche markets.

From a regulatory perspective, CAS No. 1521165-48-9 is not classified under restricted categories, ensuring broader commercial accessibility. However, handling requires adherence to standard laboratory safety protocols due to its alkyl halide properties. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to verify its purity, which typically exceeds 97% in commercial grades. The compound’s low water solubility and moderate volatility necessitate specialized storage conditions, often under inert atmospheres.

Industry stakeholders frequently search for "synthesis of 4-(Bromomethyl)-3,4-dimethylheptane" or "suppliers of CAS 1521165-48-9," underscoring its relevance in supply chains. Environmental considerations also drive queries about "biodegradability of alkyl bromides" and "alternatives to halogenated compounds." While 4-(Bromomethyl)-3,4-dimethylheptane exhibits moderate stability under ambient conditions, its photodegradation pathways are under investigation to assess long-term ecological impacts.

Innovations in flow chemistry have streamlined the production of this compound, reducing byproducts and energy consumption. A 2023 study demonstrated its efficacy in asymmetric synthesis when paired with chiral catalysts, opening doors to enantioselective drug development. Such advancements position CAS No. 1521165-48-9 as a candidate for high-value chemical manufacturing, particularly in regions with robust pharmaceutical infrastructure like North America and Asia-Pacific.

Market analyses project steady growth for branched alkyl bromides, fueled by demand from electronic materials and coatings industries. Strategic partnerships between custom synthesis providers and R&D laboratories are accelerating the commercialization of derivatives. For instance, etherified variants of 4-(Bromomethyl)-3,4-dimethylheptane show promise as nonionic surfactants, aligning with trends toward eco-friendly formulations.

In conclusion, 4-(Bromomethyl)-3,4-dimethylheptane exemplifies the intersection of structural versatility and industrial applicability. As research continues to uncover novel uses—from advanced battery electrolytes to catalysis—this compound is poised to remain a focal point in specialty chemical innovation. Stakeholders are advised to monitor evolving regulatory guidelines and technological breakthroughs to maximize its potential.